Cas no 62810-51-9 (1-Pentanone, 1-(3-hydroxyphenyl)-)

• Product Name: 1-Pentanone, 1-(3-hydroxyphenyl)-
• CAS No: 62810-51-9
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 430646
• PubChem ID: 69123294
• Update Time: 2025-04-19

1-Pentanone, 1-(3-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanone, 1-(3-hydroxyphenyl)-
• 1-(3-hydroxyphenyl)pentan-1-one
• 1-(3-Hydroxyphenyl)-1-pentanone
• SCHEMBL4637871
• AMBRFTUIPSVUOB-UHFFFAOYSA-N
• 62810-51-9
• DTXSID70739870

• Inchi： 1S/C11H14O2/c1-2-3-7-11(13)9-5-4-6-10(12)8-9/h4-6,8,12H,2-3,7H2,1H3
• InChI Key： AMBRFTUIPSVUOB-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)O)CCCC

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3